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Compound of Interest

Compound Name: 2,2,3,4,5-Pentamethylhexane

Cat. No.: B15458730

An In-Depth Technical Guide on the Physical Characteristics of 2,2,3,4,5-Pentamethylhexane

Introduction

2,2,3,4,5-Pentamethylhexane is a branched-chain alkane with the molecular formula C11H24.
[1][2][3] As a member of the alkane family, it is a saturated hydrocarbon, meaning it contains
only single bonds between carbon atoms.[4] This guide provides a comprehensive overview of
the known physical characteristics of 2,2,3,4,5-pentamethylhexane, intended for researchers,
scientists, and professionals in drug development. Alkanes serve as a fundamental basis for
comparison in understanding the properties of more complex organic molecules.[5][6]

Physicochemical Data

The physical properties of 2,2,3,4,5-pentamethylhexane are summarized in the table below.
These characteristics are crucial for its handling, application in synthesis, and for predicting its
behavior in various chemical and biological systems.
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Property Value Source
IUPAC Name 2,2,3,4,5-pentamethylhexane [2]

CAS Number 61868-88-0 [2][3]
Molecular Formula Cl1H24 [1112][3]
Molecular Weight 156.30826 g/mol [1]
Boiling Point 174 °C [1][7]
Melting Point -57.06 °C (estimate) [1107]
Density 0.7629 g/cm3 [1107]
Refractive Index 1.4261 [11[7]

Insoluble in water; Soluble in

Solubility non-polar organic solvents.[4]

[5]L6]

Experimental Protocols

While specific experimental documentation for the determination of 2,2,3,4,5-
pentamethylhexane's physical properties is not detailed in the provided search results,
standard methodologies for alkanes are well-established.

1. Determination of Boiling Point: The boiling point is typically determined by distillation. A
sample of the compound is heated, and the temperature at which the vapor pressure of the
liquid equals the pressure surrounding the liquid and the liquid changes into a vapor is
recorded. For precise measurements, this is done under controlled atmospheric pressure.

2. Determination of Melting Point: The melting point is determined by packing a small amount
of the solid sample into a capillary tube and heating it slowly in a melting point apparatus. The
temperature range over which the solid melts is recorded. The estimated value for 2,2,3,4,5-
pentamethylhexane suggests it is a liquid at room temperature.[1][7]

3. Determination of Density: The density of a liquid alkane is typically measured using a
pycnometer or a digital density meter. This involves measuring the mass of a known volume of
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the substance at a specific temperature.

4. Determination of Refractive Index: The refractive index is measured using a refractometer. A
drop of the liquid is placed on the prism of the instrument, and the refractive index is read
directly from the scale. This measurement is temperature-dependent and is usually reported at
a standard temperature, such as 20°C.

5. Determination of Solubility: Solubility is determined by adding a small amount of the solute
(2,2,3,4,5-pentamethylhexane) to a given volume of a solvent (e.g., water, ethanol, benzene)
and observing whether it dissolves. Alkanes are non-polar and are thus generally insoluble in
polar solvents like water but soluble in non-polar solvents.[4][5][6][8]

Visualizations

The following diagram illustrates a generalized workflow for the experimental determination of
the physical characteristics of a chemical compound like 2,2,3,4,5-pentamethylhexane.

Compound Characterization Workflow
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A generalized workflow for determining the physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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